[1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde

• IUPAC Name: 5-[4-(3,5-diformylphenyl)phenyl]benzene-1,3-dicarbaldehyde
• InChI: InChI=1S/C22H14O4/c23-11-15-5-16(12-24)8-21(7-15)19-1-2-20(4-3-19)22-9-17(13-25)6-18(10-22)14-26/h1-14H
• InChI Key: NGXJSBPRIWFZJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C=O)C=O)C3=CC(=CC(=C3)C=O)C=O
• Molecular Formula: C22H14O4
• Molecular Weight: 342.3 g/mol

Description

[1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde is a useful research compound. Its molecular formula is C22H14O4 and its molecular weight is 342.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Ligand Synthesis for Phosphorus Centers : Tetraarylphenyl compounds like 2,3,5,6-Ar4C6, which are structurally related to [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde, are explored as sterically demanding ligands for synthesizing compounds with two p-phenylene-bridged phosphorus centers, essential in the study of low-coordinate phosphorus chemistry (Shah et al., 2000).

• Cell Imaging Agents : Benzothiazole-substituted tetraphenylethylenes demonstrate potential as contrasting agents in cell imaging due to their low toxicity and photophysical properties, indicating a possible application for structurally similar compounds like [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde (Keshav et al., 2017).

• Coordination Polymers and Magnetic Properties : The related compound [1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid has been used with transition metal cations to create novel coordination polymers with diverse structures and magnetic properties, suggesting similar potential for [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde (Lv et al., 2014).

• Nonlinear Optical Materials : Fluorinated terphenyl compounds show significant potential as efficient third-order nonlinear optical molecules, surpassing traditional materials like para-nitroaniline. This property is vital for applications in photonics and telecommunications (Adeel et al., 2021).

• Temperature Sensing in Microelectronics : Isostructural lanthanide metal-organic frameworks (LnMOFs) with modified tetracarboxylate ligands, related in structure to [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde, are utilized for ratiometric temperature sensing and in situ monitoring, crucial for microelectronics and other high-tech applications (Liu et al., 2021).

• Photocatalytic Degradation : Compounds structurally related to [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarbaldehyde are used in photocatalytic oxidation processes to degrade pollutants like 2,2',3,3'-tetrachlorobiphenyl, indicating its potential in environmental remediation (Wong et al., 2004).